Cas no 1519149-94-0 (1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid
• CAS No: 1519149-94-0
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 5452414
• PubChem ID: 79424750
• Update Time: 2025-11-07

1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-(2,2-difluoroethyl)-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-6-4-13(5-7-16,10(17)18)8-9(14)15/h9H,4-8H2,1-3H3,(H,17,18)
• InChI Key： RJNQACRWAFGVKO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(F)F)(C(O)=O)CC1

Additional information on 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid (CAS No. 1519149-94-0)

1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid, identified by its CAS number 1519149-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The presence of both a tert-butoxy carbonyl (Boc) protecting group and a 2,2-difluoroethyl side chain imparts unique chemical and pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The Boc group is a common protective group in peptide synthesis and drug development, providing stability under basic conditions while allowing selective deprotection under acidic conditions. This feature makes 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid particularly useful in multi-step synthetic routes where orthogonal functional group handling is required. The 2,2-difluoroethyl moiety introduces fluorine atoms, which are frequently employed in drug molecules to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The structural motif of 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid aligns well with this trend, as it combines the stability provided by the Boc group with the pharmacophoric properties of the 2,2-difluoroethyl side chain. This combination has been explored in several preclinical studies aimed at identifying novel scaffolds with improved efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized derivatives of 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid to develop inhibitors targeting enzyme kinases, which are critical in signal transduction pathways involved in cancer progression. The fluorine atoms in the 2,2-difluoroethyl group have been shown to enhance binding interactions with these enzymes by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Additionally, the Boc protected amine functionality allows for further derivatization via amide bond formation, enabling the construction of more complex molecular architectures.

The synthesis of 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic substitution reactions to introduce the Boc group, followed by functionalization at the carbon center adjacent to the nitrogen atom. The introduction of the 2,2-difluoroethyl moiety often requires halogenation and subsequent cross-coupling reactions under palladium catalysis. These synthetic strategies underscore the compound's versatility as a precursor in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid have revealed that the fluorinated side chain interacts favorably with hydrophobic pockets in target proteins, while the Boc protected amine provides a scaffold for optimal positioning relative to critical binding residues. These insights have guided the design of next-generation compounds with improved pharmacological profiles.

The pharmaceutical industry has recognized the potential of fluorinated piperidine derivatives like 1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid as key motifs in drug discovery programs. Several companies have patented novel analogs based on this scaffold, demonstrating its commercial relevance. Preclinical data suggests that compounds incorporating this structural element exhibit promising activity against disease-related pathways while maintaining favorable safety profiles. This has spurred further research into optimizing synthetic routes and exploring new applications.

In conclusion,1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid (CAS No. 1519149-94-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic flexibility. Its combination of a stabilizing protecting group and a fluorinated side chain makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms,1-(tert-butoxy)carbonyl-4-(2,2-difluoroethyl)piperidine-4-carboxylic acid is poised to play an increasingly important role in addressing unmet medical needs.